![molecular formula C26H25FN4O2S B2545656 1-[7-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]-N-(2-phenylethyl)piperidine-4-carboxamide CAS No. 1242897-04-6](/img/structure/B2545656.png)
1-[7-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]-N-(2-phenylethyl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “1-[7-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]-N-(2-phenylethyl)piperidine-4-carboxamide” is a complex organic molecule with the molecular formula C26H25FN4O2S . It has an average mass of 476.566 Da .
Physical And Chemical Properties Analysis
This compound has a density of 1.4±0.1 g/cm3 and a molar refractivity of 131.9±0.5 cm3 . It has 6 hydrogen bond acceptors and 2 hydrogen bond donors . It also has 5 freely rotating bonds . Its ACD/LogP is 3.57 .Scientific Research Applications
Discovery of Selective Kinase Inhibitors
Research has led to the discovery of selective and orally efficacious inhibitors of the Met kinase superfamily, demonstrating significant potential for therapeutic applications in cancer treatment. These compounds exhibit complete tumor stasis in specific cancer models following oral administration, highlighting their importance in oncology research (Schroeder et al., 2009).
Synthesis of Novel Pyrimidines
Studies have focused on the efficient synthesis of novel diarylpyrido[4,3-d]pyrimidines, providing insights into chemical methodologies that could be applicable to the synthesis of related compounds. These synthetic routes are significant for developing new therapeutic agents (Vijayakumar et al., 2014).
Antimicrobial and Antitumor Activities
Several studies have synthesized and evaluated novel piperidine-4-carboxamide derivatives for their antimicrobial and antitumor activities. These compounds have shown efficacy in inhibiting angiogenesis and DNA cleavage, suggesting potential for cancer therapy (Kambappa et al., 2017).
Novel Heterocyclic Compounds
Research into the synthesis of new tetrahydrobenzo[b]thiophene and tetrahydrobenzothienopyrimidine derivatives under microwave irradiation has expanded the toolkit of heterocyclic chemistry, potentially offering new pathways for the development of pharmaceuticals (Abdalha et al., 2011).
Antimycobacterial Spiro-Piperidin-4-Ones
The atom-economic and stereoselective synthesis of spiro-piperidin-4-ones has been investigated for in vitro and in vivo antimycobacterial activity, demonstrating the potential for developing new treatments for tuberculosis (Kumar et al., 2008).
Properties
IUPAC Name |
1-[7-(2-fluorophenyl)-4-oxo-3H-thieno[3,2-d]pyrimidin-2-yl]-N-(2-phenylethyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H25FN4O2S/c27-21-9-5-4-8-19(21)20-16-34-23-22(20)29-26(30-25(23)33)31-14-11-18(12-15-31)24(32)28-13-10-17-6-2-1-3-7-17/h1-9,16,18H,10-15H2,(H,28,32)(H,29,30,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYXFSXCFBNSDSW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NCCC2=CC=CC=C2)C3=NC4=C(C(=O)N3)SC=C4C5=CC=CC=C5F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H25FN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
476.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.